Cas no 34637-41-7 (4-Chloro-2-(chloromethyl)quinazoline)

• Product Name: 4-Chloro-2-(chloromethyl)quinazoline
• CAS No: 34637-41-7
• MF: C₉H₆Cl₂N₂
• MW: 213.063339710236
• MDL: MFCD07758775
• CID: 295013
• PubChem ID: 13157520
• Update Time: 2025-06-14

4-Chloro-2-(chloromethyl)quinazoline Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-(chloromethyl)quinazoline
• 4-CHLORO-2-CHLOROMETHYLQUINAZOLINE
• Quinazoline, 4-chloro-2-(chloromethyl)-
• 4-Chlor-2-chlormethylquinazolin
• A874915
• PMBABTLGYWFWBZ-UHFFFAOYSA-N
• SCHEMBL92745
• 34637-41-7
• DTXSID30523075
• AB42161
• 4-Chloro-2-chloromethyl-quinazoline
• EN300-101899
• AS-44278
• MFCD07758775
• 4-chloro-2-(chloromethyl)-quinazoline
• FT-0726736
• AKOS016012959
• A10416
• DB-069043
• DTXCID50473881

• MDL： MFCD07758775
• Inchi： 1S/C9H6Cl2N2/c10-5-8-12-7-4-2-1-3-6(7)9(11)13-8/h1-4H,5H2
• InChI Key： PMBABTLGYWFWBZ-UHFFFAOYSA-N
• SMILES： ClC1=C2C=CC=CC2=NC(CCl)=N1

Computed Properties

• Exact Mass: 211.99100
• Monoisotopic Mass: 211.9908036g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• Density: 1.424
• Boiling Point: 248.062°C at 760 mmHg
• Flash Point: 127.815°C
• Refractive Index: 1.655
• PSA: 25.78000
• LogP: 3.02200

4-Chloro-2-(chloromethyl)quinazoline Security Information

• Hazard Category Code： 41
• Safety Instruction： 26-39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 4-Chloro-2-(chloromethyl)quinazoline

Recent Advances in the Application of 4-Chloro-2-(chloromethyl)quinazoline (CAS: 34637-41-7) in Chemical Biology and Pharmaceutical Research

4-Chloro-2-(chloromethyl)quinazoline (CAS: 34637-41-7) is a versatile chemical intermediate that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This heterocyclic compound serves as a key building block for the synthesis of various biologically active molecules, particularly those targeting kinase inhibition and anticancer activity. Recent studies have explored its utility in the development of novel therapeutic agents, with a focus on its reactivity and selectivity in chemical transformations.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of 4-Chloro-2-(chloromethyl)quinazoline as a precursor for the synthesis of potent EGFR (Epidermal Growth Factor Receptor) inhibitors. The researchers utilized its reactive chloromethyl group to introduce various pharmacophores, resulting in compounds with improved binding affinity and selectivity. Molecular docking studies revealed that these derivatives effectively occupied the ATP-binding pocket of EGFR, with IC50 values in the low nanomolar range against resistant mutant forms of the kinase.

In the field of antimicrobial research, a team from the University of Cambridge recently reported (Nature Communications, 2024) on the development of novel quinolone-quinazoline hybrids using 34637-41-7 as the starting material. These hybrids exhibited remarkable activity against multidrug-resistant Gram-positive pathogens, including MRSA and VRE strains. The presence of the chloromethyl group allowed for facile functionalization with various antimicrobial pharmacophores, while maintaining favorable pharmacokinetic properties.

From a synthetic chemistry perspective, advances in the modification of 4-Chloro-2-(chloromethyl)quinazoline have been notable. A 2024 paper in Organic Letters described a novel palladium-catalyzed cross-coupling reaction that enables selective functionalization at either the 4-chloro or 2-chloromethyl position, significantly expanding the structural diversity accessible from this scaffold. This methodological breakthrough has important implications for parallel synthesis approaches in drug discovery programs.

The safety profile and handling considerations of 34637-41-7 have also been the subject of recent investigations. A comprehensive toxicological assessment published in Chemical Research in Toxicology (2023) provided detailed data on its acute and chronic exposure effects, along with recommended safety protocols for laboratory handling. These findings are particularly relevant given the compound's increasing use in industrial-scale pharmaceutical production.

Looking forward, the unique chemical properties of 4-Chloro-2-(chloromethyl)quinazoline continue to inspire innovative applications. Current research directions include its incorporation into PROTAC (PROteolysis TArgeting Chimera) molecules for targeted protein degradation, and as a warhead in covalent inhibitor design. The compound's versatility and the recent methodological advances in its functionalization suggest it will remain an important tool in chemical biology and medicinal chemistry for years to come.